5-Bromobenzene-1,2,4-tricarboxylic acid

• IUPAC Name: 5-bromobenzene-1,2,4-tricarboxylic acid
• InChI: InChI=1S/C9H5BrO6/c10-6-2-4(8(13)14)3(7(11)12)1-5(6)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)
• InChI Key: OXNVDGZIMMCMTP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1C(=O)O)Br)C(=O)O)C(=O)O
• Molecular Formula: C9H5BrO6
• DSSTOX Substance ID: DTXSID50363950
• Molecular Weight: 289.04 g/mol
• CAS RN: 13124-84-0

Description

5-Bromobenzene-1,2,4-tricarboxylic acid is a derivative of benzenetricarboxylic acid, which is generally used as a carboxylate ligand in the synthesis of a wide range of metal-organic frameworks (MOFs). It can also be used to synthesize Ln 3+ encapsulated nanocrystals which exhibit white-light luminescence.

Molecular Structure Analysis

The 5-bromobenzene-1,2,4-tricarboxylic acid molecule contains a total of 21 bond(s). There are 16 non-H bond(s), 9 multiple bond(s), 3 rotatable bond(s), 3 double bond(s), and 6 aromatic bond(s).

Physical And Chemical Properties Analysis

5-Bromobenzene-1,2,4-tricarboxylic acid is a powder with a melting point of 203-208°C. Its molecular weight is 289.04.

Scientific Research Applications

Spectroscopic and Structural Studies

5-Bromobenzene-1,2,4-tricarboxylic acid and its analogs have been synthesized and studied for their unique structural properties. In one study, spectroscopic and thermal analysis, along with single-crystal structure investigations, were conducted on 2-bromotrimesic acid and its trimethyl ester analogue. These compounds showed significant interactions such as strong O-H···O hydrogen bonds and Br···O contacts, which could be crucial in materials science and crystal engineering (Münch et al., 2014).

Insights into Chemical Toxicology

Bromobenzene compounds, including 5-Bromobenzene-1,2,4-tricarboxylic acid, have been studied to understand their metabolic pathways and toxic effects. Research on different brominated benzenes has helped in understanding liver impairment and the role of chemical structure in hepatotoxicity, providing insights into environmental and occupational health (Szymańska, 1997).

Applications in Organic Synthesis

The synthesis of 5-Bromobenzene-1,2,4-tricarboxylic acid and related compounds is critical in organic chemistry. For example, efficient methods for synthesizing 1,2-Dibromobenzenes, which are valuable for various organic transformations, have been developed. These methods are significant in pharmaceuticals and material science (Diemer et al., 2011).

Environmental and Analytical Chemistry

Studies on bromobenzene derivatives, including 5-Bromobenzene-1,2,4-tricarboxylic acid, have provided insights into their presence and behavior in the environment. Understanding the environmental impact and detection methods for these compounds is crucial for environmental protection and analytical chemistry (Furuya et al., 1968).

Safety and Hazards

The safety information for 5-Bromobenzene-1,2,4-tricarboxylic acid indicates that it may cause skin irritation and is toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding release to the environment and wearing protective gloves, eye protection, and face protection.

Mechanism of Action

Target of Action

It is known that benzene derivatives can interact with various biological targets, depending on their specific functional groups .

Mode of Action

5-Bromobenzene-1,2,4-tricarboxylic acid, like other benzene derivatives, can undergo electrophilic aromatic substitution . This is a two-step mechanism:

• Step 1 : The electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate .
• Step 2 : A proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

Benzene and its derivatives are known to interact with various biochemical pathways, depending on their specific functional groups .

Pharmacokinetics

The compound’s physical properties, such as its molecular weight (28904) and melting point (203-208 °C), have been reported .

Result of Action

The compound’s interaction with its targets could potentially lead to changes in cellular function, depending on the specific targets and the nature of the interaction .